molecular formula C13H16O4 B8711704 2-(3,4,5-Trimethoxyphenyl)-2,3-dihydrofuran CAS No. 117528-77-5

2-(3,4,5-Trimethoxyphenyl)-2,3-dihydrofuran

Cat. No. B8711704
CAS RN: 117528-77-5
M. Wt: 236.26 g/mol
InChI Key: JMGMVAUCLKONOL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-(3,4,5-Trimethoxyphenyl)-2,3-dihydrofuran is a useful research compound. Its molecular formula is C13H16O4 and its molecular weight is 236.26 g/mol. The purity is usually 95%.
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properties

CAS RN

117528-77-5

Molecular Formula

C13H16O4

Molecular Weight

236.26 g/mol

IUPAC Name

2-(3,4,5-trimethoxyphenyl)-2,3-dihydrofuran

InChI

InChI=1S/C13H16O4/c1-14-11-7-9(10-5-4-6-17-10)8-12(15-2)13(11)16-3/h4,6-8,10H,5H2,1-3H3

InChI Key

JMGMVAUCLKONOL-UHFFFAOYSA-N

Canonical SMILES

COC1=CC(=CC(=C1OC)OC)C2CC=CO2

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 5-iodo-1,2,3-trimethoxybenzene (900 mg, 3.06 mmol) and 2,3-dihydrofuran (1.16 mL, 15.3 mmol) in dry DMF (8 mL) were added PPh3 (20 mg, 0.077 mmol), KOAc (901 mg, 9.18 mmol), n-Bu4NCl (850 mg, 3.06 mmol) and Pd(OAc)2 (17 mg, 0.077 mmol). The reaction mixture was stirred 18 h at 80° C. The reaction mixture was diluted with AcOEt and water. After separation, the organic layer was washed with brine, dried over anhydrous Na2SO4, filtered and concentrated. The crude residue was then purified by flash chromatography on silica gel (AcOEt/Hexane: 20/80) to afford the title compound 287 (311 mg, 1.32 mmol, 43% yield). 1H NMR: (300 MHz, CDCl3) δ (ppm): 6.59 (s, 2H), 6.45 (m, 1H), 5.45 (dd, J=10.5, 8.4 Hz, 1H), 4.97 (m, 1H), 3.87 (s, 6H), 3.84 (s, 3H), 3.06 (m, 1H), 2.62 (m, 1H).
Quantity
900 mg
Type
reactant
Reaction Step One
Quantity
1.16 mL
Type
reactant
Reaction Step One
Name
Quantity
901 mg
Type
reactant
Reaction Step One
Name
Quantity
8 mL
Type
solvent
Reaction Step One
Quantity
850 mg
Type
catalyst
Reaction Step One
Quantity
17 mg
Type
catalyst
Reaction Step One
Name
Quantity
20 mg
Type
catalyst
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Two
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Two
Yield
43%

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